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Compound of Interest

Compound Name: Sodium houttuyfonate

Cat. No.: B1191549 Get Quote

An In-depth Technical Guide to the Chemical Properties of Sodium Houttuyfonate

Introduction
Sodium houttuyfonate is the sodium bisulfite addition product of houttuynin (decanoyl

acetaldehyde), the primary active antibacterial component isolated from the medicinal plant

Houttuynia cordata Thunb.. It is a white or pale yellow crystalline powder. This document

provides a comprehensive overview of the chemical properties, synthesis, and analysis of

Sodium Houttuyfonate, intended for researchers, scientists, and professionals in drug

development.

Chemical and Physical Properties
Sodium houttuyfonate is known for its antibacterial activities, but it is also an unstable

compound, sensitive to heat and light, and prone to decomposition in alkaline conditions.

Quantitative Data Summary
The core chemical and physical properties of Sodium Houttuyfonate are summarized in the

table below for easy reference.
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Property Value References

Chemical Name
Sodium 1-hydroxy-1-

decanoylmethanesulfonate

Molecular Formula C₁₂H₂₃NaO₅S

Molecular Weight 318.36 g/mol

Appearance
White or yellowish crystalline

powder

Solubility
Soluble in water, insoluble in

ethanol

Stability

Unstable; sensitive to heat and

light; decomposes in alkaline

solutions

Experimental Protocols
Synthesis of Sodium Houttuyfonate
A common method for the synthesis of Sodium Houttuyfonate involves the reaction of

Houttuynin with sodium bisulfite.

Materials:

Houttuynin (decanoyl acetaldehyde)

Sodium bisulfite (NaHSO₃)

Ethanol

Water

Procedure:

Dissolve Houttuynin in ethanol.

Prepare an aqueous solution of sodium bisulfite.
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Slowly add the sodium bisulfite solution to the Houttuynin solution with stirring.

Allow the reaction to proceed at a controlled temperature.

The resulting Sodium Houttuyfonate will precipitate out of the solution.

Filter the precipitate, wash with ethanol, and dry under vacuum.
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Synthesis workflow for Sodium Houttuyfonate.

Quantification by High-Performance Liquid
Chromatography (HPLC)
Instrumentation:

High-Performance Liquid Chromatograph with a UV detector.

Chromatographic Conditions:

Column: C18 column (e.g., 4.6 mm × 250 mm, 5 µm).

Mobile Phase: A mixture of methanol and water, often with a buffer like potassium

dihydrogen phosphate.

Flow Rate: Typically 1.0 mL/min.

Detection Wavelength: 210 nm.
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Injection Volume: 10-20 µL.

Procedure:

Prepare a standard solution of Sodium Houttuyfonate of known concentration.

Prepare the sample solution by dissolving the test substance in the mobile phase.

Inject the standard and sample solutions into the chromatograph.

Record the chromatograms and measure the peak areas.

Calculate the concentration of Sodium Houttuyfonate in the sample by comparing the peak

area with that of the standard.

Mechanism of Action
The primary therapeutic effect of Sodium Houttuyfonate is its antibacterial activity. It functions

by disrupting the bacterial cell structure.

Antibacterial Signaling Pathway
Sodium Houttuyfonate targets the bacterial cell wall and cell membrane, leading to increased

permeability and eventual cell death.
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Drug Action
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Antibacterial mechanism of Sodium Houttuyfonate.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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